Cas no 2583-24-6 (hex-2-enedioic acid)

Hex-2-enedioic acid, also known as fumaric acid, is an unsaturated dicarboxylic acid with the molecular formula C₄H₄O₄. It exhibits a trans-configuration, contributing to its stability and low solubility in water. This compound is widely utilized as an industrial intermediate in polymer production, food acidulants, and pharmaceutical formulations due to its non-toxic nature and reactivity as a diacid. Its rigid structure makes it a valuable monomer for unsaturated polyester resins, enhancing mechanical properties in composite materials. Additionally, hex-2-enedioic acid serves as a key precursor in organic synthesis, including the production of maleic acid derivatives and biodegradable polymers. Its versatility and stability underscore its importance in chemical applications.

hex-2-enedioic acid structure

Product Name:hex-2-enedioic acid

CAS No:2583-24-6

MF:C₆H₈O₄

MW:144.125322341919

CID:1005513

PubChem ID:10877230

Update Time:2025-06-09

hex-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

- 2-Hexenedioic acid, (2E)-
- hex-2-enedioic acid
- 2-&#8203
- Hexenedioic acid, (2E)&#8203
- 2-Hexenedioic acid, (2E)-
- HSBSUGYTMJWPAX-UHFFFAOYSA-N
- 28756-92-5
- Q27116734
- 2-Hexenedioic acid
- AKOS026728945
- DTXSID20878920
- hexenedioic acid
- 4440-68-0
- EN300-7441317
- s11920
- STR05054
- Q27121603
- hex-2-enedioicacid
- trans-2,3-dehydroadipic acid
- (2E)-hex-2-enedioate
- SCHEMBL128035
- CHEBI:49296
- trans-2,3-didehydroadipic acid
- trans-2-hexenedioic acid
- CHEBI:36192
- (E)-hex-2-enedioate
- AKOS006380129
- AS-82996
- CAA58324
- EN300-114536
- (E)-hex-2-enedioic acid
- 2E-hexenedioic acid
- 2583-24-6
- DTXSID801333155
- MFCD19228126
- LMFA01170070
- (2E)-hex-2-enedioic acid
- beta-Dihydromuconic acid
- Inchi： 1S/C6H8O4/c7-5(8)3-1-2-4-6(9)10/h1,3H,2,4H2,(H,7,8)(H,9,10)
- InChI Key： HSBSUGYTMJWPAX-UHFFFAOYSA-N
- SMILES： OC(CCC=CC(=O)O)=O

Computed Properties

Exact Mass: 144.04225873g/mol
Monoisotopic Mass: 144.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 0
Topological Polar Surface Area: 74.6Å²

hex-2-enedioic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7441317-0.05g	(2E)-hex-2-enedioic acid	2583-24-6	95%	0.05g	$541.0	2023-05-30
Enamine	EN300-7441317-0.1g	(2E)-hex-2-enedioic acid	2583-24-6	95%	0.1g	$706.0	2023-05-30
Enamine	EN300-7441317-0.25g	(2E)-hex-2-enedioic acid	2583-24-6	95%	0.25g	$1008.0	2023-05-30
Enamine	EN300-7441317-0.5g	(2E)-hex-2-enedioic acid	2583-24-6	95%	0.5g	$1587.0	2023-05-30
Enamine	EN300-7441317-1.0g	(2E)-hex-2-enedioic acid	2583-24-6	95%	1g	$2035.0	2023-05-30
Enamine	EN300-7441317-2.5g	(2E)-hex-2-enedioic acid	2583-24-6	95%	2.5g	$3988.0	2023-05-30
Enamine	EN300-7441317-5.0g	(2E)-hex-2-enedioic acid	2583-24-6	95%	5g	$5900.0	2023-05-30
Enamine	EN300-7441317-10.0g	(2E)-hex-2-enedioic acid	2583-24-6	95%	10g	$8749.0	2023-05-30
Enamine	EN300-114536-1.0g	hex-2-enedioic acid	2583-24-6		1g	$0.0	2023-06-09
Enamine	EN300-114536-0.05g	hex-2-enedioic acid	2583-24-6	95%	0.05g	$1657.0	2023-10-25